Cas no 6973-77-9 ((2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid)

(2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid structure
6973-77-9 structure
Product Name:(2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid
CAS No:6973-77-9
MF:C14H11NO3
MW:241.242043733597
CID:527645
PubChem ID:1549986
Update Time:2025-04-19

(2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4-(1-naphthalenylamino)-4-oxo-, (2Z)-
    • (Z)-4-(naphthalen-1-ylamino)-4-oxobut-2-enoic acid
    • 3-(NAPHTHALEN-1-YLCARBAMOYL)-ACRYLIC ACID
    • N-(1-NAPHTHYL)MALEAMIC ACID
    • F0856-0439
    • malea-1-naphtalinic acid
    • (2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid
    • LS-04437
    • NSC-24013
    • N-(1-NAPHTHYL)-MALEAMIC ACID
    • (2Z)-4-(1-naphthylamino)-4-oxobut-2-enoic acid
    • SR-01000404009
    • NSC24013
    • N-(alpha-NAPHTHYL)MALEAMIC ACID
    • 4-Chlorophenylzinciodide
    • SR-01000404009-1
    • AKOS000296096
    • SCHEMBL6892140
    • (2Z)-3-[(naphthalen-1-yl)carbamoyl]prop-2-enoic acid
    • MFCD00021446
    • NSC41145
    • n-1-naphthyl maleamic acid
    • NSC-41145
    • 6973-77-9
    • DTXSID70364328
    • MDL: MFCD00021446
    • Inchi: 1S/C14H11NO3/c16-13(8-9-14(17)18)15-12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,15,16)(H,17,18)/b9-8-
    • InChI Key: DNIIAZFRGKFYSJ-HJWRWDBZSA-N
    • SMILES: O=C(/C=C\C(=O)O)NC1C=CC=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 241.07400
  • Monoisotopic Mass: 241.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.356
  • Melting Point: 150 °C
  • Boiling Point: 533.9°Cat760mmHg
  • Flash Point: 276.7°C
  • Refractive Index: 1.706
  • PSA: 66.40000
  • LogP: 2.49210

(2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid Security Information

  • Safety Instruction: S26-S36
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

(2Z)-3-(naphthalen-1-yl)carbamoylprop-2-enoic acid Pricemore >>

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